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Compound of Interest

Compound Name: N,N-Dimethyltetradecylamine

Cat. No.: B030355 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of N,N-
Dimethyltetradecylamine

This technical guide provides a comprehensive overview of the core physical and chemical

properties of N,N-Dimethyltetradecylamine (DMTA), tailored for researchers, scientists, and

professionals in drug development. This document collates critical data, outlines experimental

methodologies for property determination, and illustrates relevant applications and molecular

relationships.

Chemical Identity and Structure
N,N-Dimethyltetradecylamine, also known as Dimethylmyristylamine, is a tertiary amine with

a 14-carbon alkyl chain.[1][2] Its structure consists of a long, hydrophobic tetradecyl tail and a

hydrophilic dimethylamino head group.

IUPAC Name: N,N-dimethyltetradecan-1-amine[1]

CAS Number: 112-75-4[1][2][3][4]

Molecular Formula: C₁₆H₃₅N[1][2][4]

Synonyms: Dimethylmyristamine, N,N-Dimethylmyristylamine, Tetradecyldimethylamine[1][2]

[5]
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Physical Properties
The physical characteristics of N,N-Dimethyltetradecylamine are summarized below. The

compound typically presents as a colorless to light yellow liquid with a characteristic fishy odor.

[1]

Property Value Source

Molecular Weight 241.46 g/mol [1][2][3]

Appearance
Clear, colourless to yellow

oil/liquid
[1][4]

Density 0.795 g/mL at 20 °C [3][4][5]

Melting Point -3 °C [4]

Boiling Point 148 °C at 2 mmHg [4]

Flash Point 131 °C - 151 °C (closed cup) [3][4]

Refractive Index n20/D 1.441 [4]

Vapor Pressure 0.02 - 9.4 Pa at 20-50 °C [4]

Solubility
Slightly soluble in Chloroform,

Hexane, and Methanol
[4]

Chemical and Spectroscopic Properties
N,N-Dimethyltetradecylamine exhibits chemical behavior typical of a tertiary amine. Its

basicity and the reactivity of the lone pair of electrons on the nitrogen atom are key to its

chemical applications.

Property Value Source

pKa 9.78 ± 0.28 (Predicted) [4]

LogP 1.3 - 6.91 (at 20°C, pH 7.1-8.8) [4]

Surface Tension
25.2 - 26.5 mN/m (at 1 g/L, 25

°C)
[4]
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Spectroscopic Data
Spectroscopic analysis is crucial for the structural confirmation and purity assessment of N,N-
Dimethyltetradecylamine.

Mass Spectrometry (MS): The NIST WebBook provides the electron ionization mass

spectrum for N,N-Dimethyltetradecylamine, which is essential for its identification.[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Spectra are available for analogous compounds like N,N-

Dimethyloctadecylamine, showing characteristic peaks for the long alkyl chain and the N-

methyl groups.[7] For N,N-dimethylhexadecylamine, the N-methyl protons appear around

δ = 2.25 ppm, and the α-methylene protons (adjacent to the nitrogen) are observed at

approximately δ = 2.20 ppm.[8]

¹³C NMR: The ¹³C NMR spectrum shows distinct signals for the carbons in the tetradecyl

chain and the N-methyl groups.[9]

Infrared (IR) Spectroscopy: IR spectra are available and would show characteristic C-H

stretching vibrations for the alkyl chain and C-N stretching bands.[1]

Experimental Protocols
The determination of the physicochemical properties of N,N-Dimethyltetradecylamine follows

standard analytical chemistry methodologies.

Purity and Assay
The purity of N,N-Dimethyltetradecylamine is typically determined by Gas Chromatography

(GC), often coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).[3][5]

Methodology: A calibrated GC system is used. A dilute solution of the sample in a suitable

volatile solvent (e.g., hexane) is injected into the GC. The compound is separated from

impurities based on its boiling point and interaction with the stationary phase of the column.

The peak area of N,N-Dimethyltetradecylamine relative to the total peak area of all

components provides the purity percentage.
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Density Measurement
Methodology: The density is measured using a pycnometer or a digital density meter at a

controlled temperature (e.g., 20 °C). The instrument is calibrated with deionized water. The

density is calculated from the mass of the sample and the known volume of the pycnometer.

Thermal Analysis (Melting and Boiling Points)
Methodology:

Melting Point: Determined using Differential Scanning Calorimetry (DSC), which measures

the heat flow difference between the sample and a reference as a function of temperature.

The melting point is identified as the onset temperature of the melting endotherm.

Boiling Point: Determined under reduced pressure (vacuum) due to the high boiling point

at atmospheric pressure. A vacuum distillation apparatus is used, and the temperature and

pressure are recorded when the liquid and vapor phases are in equilibrium.

Spectroscopic Analysis
Methodology:

NMR: Samples are typically dissolved in a deuterated solvent, such as chloroform-d

(CDCl₃), with tetramethylsilane (TMS) as an internal standard.[9] ¹H and ¹³C NMR spectra

are recorded on a high-field NMR spectrometer.

MS: For GC-MS, the compound is separated on a GC column and then introduced into the

ion source of a mass spectrometer. Electron ionization (EI) is a common method for

generating the mass spectrum.[6]

A general workflow for the characterization of N,N-Dimethyltetradecylamine.

Applications in Research and Drug Development
N,N-Dimethyltetradecylamine serves as a versatile chemical intermediate and surfactant with

several applications relevant to the pharmaceutical and biotechnology sectors.

Surfactant and Intermediate: It is a cationic surfactant and a key intermediate in the

synthesis of other surfactants, such as gemini surfactants and amine oxides, which are used
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as corrosion inhibitors and detergents.[3][10]

Drug Delivery: As a cationic lipid, N,N-Dimethyltetradecylamine can be used in the

formulation of liposomes and nanoparticles.[10] These delivery systems can encapsulate

therapeutic agents, enhancing their stability and facilitating their delivery to target cells. Its

interaction with cell membranes is a key property for this application.[10]

Antimicrobial Properties: While DMTA itself has some antimicrobial activity, its derivative,

N,N-Dimethyltetradecylamine N-oxide (Myristamine oxide), is a known antimicrobial agent

effective against bacteria like S. aureus and E. coli.[10][11][12] This makes it a compound of

interest for developing new disinfectants or therapeutic agents.

Gene Delivery: Its ability to interact with negatively charged cell membranes and nucleic

acids has led to investigations into its potential for gene delivery applications.[10]

Pharmaceutical Synthesis: Tertiary amines like DMTA can serve as intermediates or

reagents in the synthesis of more complex active pharmaceutical ingredients (APIs).[13][14]
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Chemical Derivatives and Applications

N,N-Dimethyltetradecylamine
(Tertiary Amine)

Oxidation Alkylation

Amine Oxide
(Myristamine Oxide) Quaternary Ammonium Salt

Applications:
- Antimicrobial

- Foam Stabilizer
- Surfactant

Applications:
- Biocide

- Disinfectant
- Antistatic Agent

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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